Cas no 888414-86-6 (N-(4-amino-2-{(3-nitrophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide)
N-(4-amino-2-{(3-nitrophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-amino-2-{(3-nitrophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide
- AB00676711-01
- F1880-0113
- N-(4-amino-2-((3-nitrobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide
- N-[4-amino-2-[(3-nitrophenyl)methylsulfanyl]-6-oxo-1H-pyrimidin-5-yl]benzamide
- 888414-86-6
- AKOS024616589
-
- Inchi: 1S/C18H15N5O4S/c19-15-14(20-16(24)12-6-2-1-3-7-12)17(25)22-18(21-15)28-10-11-5-4-8-13(9-11)23(26)27/h1-9H,10H2,(H,20,24)(H3,19,21,22,25)
- InChI Key: MAIWRMAHSUXJEI-UHFFFAOYSA-N
- SMILES: S(C1=NC(=C(C(N1)=O)NC(C1C=CC=CC=1)=O)N)CC1C=CC=C(C=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 397.08447515g/mol
- Monoisotopic Mass: 397.08447515g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 697
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 168Ų
N-(4-amino-2-{(3-nitrophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1880-0113-2μmol |
N-(4-amino-2-{[(3-nitrophenyl)methyl]sulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide |
888414-86-6 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1880-0113-5μmol |
N-(4-amino-2-{[(3-nitrophenyl)methyl]sulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide |
888414-86-6 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1880-0113-10μmol |
N-(4-amino-2-{[(3-nitrophenyl)methyl]sulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide |
888414-86-6 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1880-0113-20μmol |
N-(4-amino-2-{[(3-nitrophenyl)methyl]sulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide |
888414-86-6 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1880-0113-1mg |
N-(4-amino-2-{[(3-nitrophenyl)methyl]sulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide |
888414-86-6 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1880-0113-2mg |
N-(4-amino-2-{[(3-nitrophenyl)methyl]sulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide |
888414-86-6 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1880-0113-3mg |
N-(4-amino-2-{[(3-nitrophenyl)methyl]sulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide |
888414-86-6 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1880-0113-4mg |
N-(4-amino-2-{[(3-nitrophenyl)methyl]sulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide |
888414-86-6 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1880-0113-5mg |
N-(4-amino-2-{[(3-nitrophenyl)methyl]sulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide |
888414-86-6 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1880-0113-10mg |
N-(4-amino-2-{[(3-nitrophenyl)methyl]sulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide |
888414-86-6 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(4-amino-2-{(3-nitrophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
Additional information on N-(4-amino-2-{(3-nitrophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide
Introduction to N-(4-amino-2-{(3-nitrophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide and Its Significance in Modern Chemical Biology
N-(4-amino-2-{(3-nitrophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide, a compound with the CAS number 888414-86-6, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This compound, characterized by its intricate structure and functional groups, has garnered significant attention due to its potential applications in drug discovery and therapeutic interventions. The molecular framework of this compound incorporates several key features that make it a subject of intense study and interest among researchers.
The primary focus of this introduction is to delve into the structural and functional aspects of N-(4-amino-2-{(3-nitrophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide, highlighting its significance in the context of contemporary chemical biology research. The discussion will encompass an analysis of its chemical properties, its role in potential therapeutic applications, and its relevance to the latest advancements in the field.
One of the most striking features of N-(4-amino-2-{(3-nitrophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide is its complex molecular structure. The presence of multiple functional groups, including amino, methylsulfanyl, nitrophenyl, and pyrimidin moieties, contributes to its unique chemical behavior and reactivity. These functional groups not only define its physical and chemical properties but also play a crucial role in determining its biological activity.
In recent years, there has been a growing interest in developing small molecules that can modulate biological pathways associated with various diseases. N-(4-amino-2-{(3-nitrophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide has emerged as a promising candidate in this context. Its structural features suggest potential interactions with biological targets such as enzymes and receptors, which are involved in critical cellular processes. This has led to extensive research aimed at exploring its pharmacological properties and therapeutic potential.
One of the key areas of investigation has been the compound's interaction with enzymes that are implicated in inflammatory responses and cancer progression. The nitrophenyl group, for instance, is known to exhibit significant reactivity with various biological molecules. This property makes it an attractive moiety for designing molecules that can interact with specific enzymatic targets. Preliminary studies have shown that N-(4-amino-2-{(3-nitrophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide can modulate the activity of certain enzymes involved in these pathways, suggesting its potential as a lead compound for drug development.
Furthermore, the pyrimidin core of this compound is a well-known scaffold in medicinal chemistry due to its ability to form hydrogen bonds with biological targets. This feature enhances the binding affinity and selectivity of small molecules towards their intended targets. The presence of an amino group at the 4-position further enhances the compound's solubility and bioavailability, which are critical factors for successful drug development.
The synthesis of N-(4-amino-2-{(3-nitrophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide involves a series of multi-step organic reactions that require precise control over reaction conditions. The synthesis typically begins with the preparation of key intermediates such as 3-nitrobenzaldehyde and 4-amino benzoyl chloride. These intermediates are then coupled using classical organic chemistry techniques to form the final product.
The synthetic route also highlights the importance of protecting group strategies in multi-step organic synthesis. The methylsulfanyl group, for example, needs to be protected during certain reaction steps to prevent unwanted side reactions. This underscores the complexity involved in synthesizing such intricate molecules and underscores the need for meticulous planning and execution.
In terms of biological activity, N-(4-amino-2-{(3-nitrophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide has shown promise in preclinical studies as a potential therapeutic agent. Initial studies have demonstrated its ability to inhibit certain enzymes associated with inflammation and cancer progression. These findings have prompted further research aimed at optimizing its pharmacological properties and evaluating its safety profile.
The development of new drugs is often a lengthy and complex process that involves multiple stages of testing and validation. However, the promising results obtained from preclinical studies have positioned N-(4-amino-2-{(3-nitrophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yb enzamide as a valuable candidate for further investigation. Future studies will focus on elucidating its mechanism of action, identifying potential side effects, and exploring its efficacy in animal models.
The significance of this compound extends beyond its potential therapeutic applications. It also serves as an important tool for researchers studying enzyme inhibition and molecular recognition processes. By understanding how this molecule interacts with biological targets, scientists can gain insights into fundamental cellular processes that are relevant to various diseases.
In conclusion, N-(4-amino--{(3-nitrophenyl)methylsulfanyl}-6-o oxo--1--dih ydrop yrimidin--5-y l)bez amide (CAS no 88841--86--6) is a remarkable compoun d with significant potential i n both pharmaceutical research an d chemical biology . Its intricate structure an d functional groups make it an attractive candi date for drug development , while i ts interaction s wi th bi ological targets provide valuable insights i n cellular processes . As researc h continue s , thi s compoun d is likely to play an increasingly important role i n advancing our understanding o f disease mechanisms an d developi ng new therapeutic approa ches .
888414-86-6 (N-(4-amino-2-{(3-nitrophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)